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Compound of Interest

Compound Name:
1-Azacyclododecan-2-one, 1-

methyl-

Cat. No.: B12070492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-methyl-1-azacyclododecan-2-one is a twelve-membered, N-substituted macrocyclic lactam.

Unlike its unmethylated counterpart (1-azacyclododecan-2-one) or the industrially significant

laurinlactam (azacyclotridecan-2-one), the presence of a methyl group on the nitrogen atom

fundamentally alters its chemical reactivity, precluding its use in ring-opening polymerization for

polyamide synthesis. This modification, however, makes it a potentially valuable chemical

intermediate for fine chemical, pharmaceutical, and agrochemical synthesis, where precise

molecular architecture is paramount.

These application notes provide an overview of the potential uses of 1-methyl-1-

azacyclododecan-2-one as a chemical intermediate and detail foundational experimental

protocols for its transformation into useful downstream products. Due to the limited specific

literature on this N-methylated derivative, the following applications and protocols are based on

the established chemistry of macrocyclic lactams.

Physicochemical Properties
A comparative summary of the properties of 1-methyl-1-azacyclododecan-2-one and related,

more extensively studied lactams is presented below. The N-methyl group is expected to lower
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the melting point and increase solubility in less polar organic solvents compared to its N-H

counterpart.

Property
1-methyl-1-
azacyclododecan-
2-one

1-
Azacyclododecan-
2-one

Laurolactam
(Azacyclotridecan-
2-one)

CAS Number Not available 1202-71-7[1][2] 947-04-6[3][4]

Molecular Formula C₁₂H₂₃NO C₁₁H₂₁NO[1][5] C₁₂H₂₃NO[3][4]

Molecular Weight 197.32 g/mol 183.29 g/mol [1][5] 197.32 g/mol [3][4]

Appearance
Expected to be a solid

or oil
White Solid[1]

White to beige

crystalline solid[3][4]

Melting Point
Expected to be lower

than parent
98-100 °C[1] 150-153 °C[6]

Boiling Point Data not available
302.5 °C @ 760

mmHg[1]

314.9 °C @ 760

mmHg[3]

Solubility

Expected good

solubility in organic

solvents

Soluble in water and

organic solvents[1]

Virtually insoluble in

water; soluble in

benzene,

cyclohexane[3][4]

Application Notes: A Versatile, Non-Polymerizable
Intermediate
The primary utility of 1-methyl-1-azacyclododecan-2-one lies in its function as a bifunctional

building block after the selective cleavage of its lactam ring. The N-methyl group renders it inert

to polymerization, directing its utility towards the synthesis of complex, non-polymeric target

molecules.

Synthesis of ω-(Methylamino) Carboxylic Acids: The most direct application is the hydrolytic

ring-opening to produce 12-(methylamino)dodecanoic acid. This molecule is a valuable

synthon, featuring a long aliphatic chain that imparts lipophilicity, a secondary amine for

further functionalization, and a terminal carboxylic acid for amide or ester coupling. Such
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structures are of interest in the development of surfactants, fatty acid mimetics, and linkers

for drug-conjugate chemistry.

Precursor to Macrocyclic Secondary Amines: Reduction of the lactam's amide group yields

1-methyl-azacyclododecane, a macrocyclic secondary amine. This class of compounds is

explored in coordination chemistry as ligands for metal catalysts and in medicinal chemistry

as scaffolds for pharmacologically active agents.[7]

Scaffold for Chemical Libraries: The C₁₁ alkyl chain of the lactam provides a robust and

flexible scaffold. Functional groups can be introduced at various positions on the carbon

backbone prior to or after ring-opening, enabling the generation of diverse chemical libraries

for screening in drug discovery and agrochemical research.

Use in Metal Ion Coordination: As with its parent compound, the carbonyl oxygen and tertiary

nitrogen of 1-methyl-1-azacyclododecan-2-one could potentially serve as a bidentate ligand

for complexing metal ions.[1] This could find applications in catalysis or the development of

metal-based therapeutics.[1]

Key Chemical Transformations and Pathways
The utility of 1-methyl-1-azacyclododecan-2-one as an intermediate is realized through two

primary reaction pathways: lactam ring-opening and amide reduction.
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Reactivity of 1-methyl-1-azacyclododecan-2-one

Products

1-methyl-1-azacyclododecan-2-one

12-(Methylamino)dodecanoic Acid
(Linear Intermediate)

  Hydrolysis (H⁺ or OH⁻)
  [Protocol 1]

1-Methyl-azacyclododecane
(Cyclic Intermediate)

  Reduction (e.g., LiAlH₄)
  [Protocol 2]
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Phase 1: Planning & Setup

Phase 2: Execution & Monitoring

Phase 3: Isolation & Purification

Phase 4: Analysis

Reaction Design
(Stoichiometry, Solvent, Temp.)

Safety Review (SDS)
& PPE Preparation

Glassware Preparation
(Dry, Inert Atmosphere if needed)

Reagent Addition
(Controlled Conditions)

Reaction
(Heating/Cooling, Stirring)

Monitoring
(TLC, GC-MS, LC-MS)

Workup / Quenching

Extraction & Drying

Purification
(Chromatography, Distillation,

Recrystallization)

Characterization
(NMR, MS, IR)

Data Analysis & Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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